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Compound of Interest

Compound Name: 12-Bromo-1-dodecanol

Cat. No.: B1266633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 12-Bromo-
1-dodecanol, a long-chain aliphatic alcohol containing a bromine atom.[1] Due to its

bifunctional nature, this compound serves as a valuable intermediate in the synthesis of

various organic molecules, including surfactants and pharmaceuticals.[1] Adherence to

stringent safety protocols is paramount to ensure the well-being of laboratory personnel and

the integrity of research.

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of 12-Bromo-
1-dodecanol is the foundation of its safe handling. The following tables summarize key

quantitative data.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 3344-77-2 [2][3]

Molecular Formula C₁₂H₂₅BrO [1][2]

Molecular Weight 265.23 g/mol [4]

Appearance

White to almost white powder

or crystal; beige crystalline;

colorless to pale yellow liquid

[1][2]

Melting Point 34-36 °C (lit.) [5][6][7]

Boiling Point 155 °C at 4 mmHg (lit.) [5][6][8]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol, ether, and chloroform.

[1][5]

Table 2: Toxicological Information
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Endpoint Data Source

Acute Toxicity No data available. [2][3]

Skin Corrosion/Irritation

May cause skin irritation.

Considered a skin sensitizer.

[6]

Serious Eye Damage/Irritation May cause eye irritation.[5]

Respiratory Irritation

May cause respiratory system

irritation upon inhalation of

dust.[5]

Germ Cell Mutagenicity No data available.[2]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC.[2]

Reproductive Toxicity No data available.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While not classified as a hazardous substance under Regulation (EC) No 1272/2008, 12-
Bromo-1-dodecanol poses potential hazards that necessitate the use of appropriate personal

protective equipment.[3]

Primary Hazards:

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Eye Irritation: Direct contact can cause eye irritation.[5]

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[5]
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Recommended Personal Protective Equipment:

Eye Protection: Use safety glasses with side-shields or chemical goggles conforming to

EN166 (EU) or NIOSH (US) standards.[2]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber).[2] Gloves must

be inspected prior to use, and proper glove removal technique should be followed.[2]

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[2]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[2] The

type of body protection should be selected based on the concentration and amount of the

dangerous substance at the specific workplace.[2]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 (US)

or type P1 (EN 143) dust mask is recommended.[2]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is crucial for minimizing exposure risk and

maintaining the chemical's integrity.

Handling:

Avoid contact with skin and eyes.[5][8]

Avoid formation of dust and aerosols.[2]

Provide appropriate exhaust ventilation at places where dust is formed.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]
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Store in a refrigerator under an inert gas atmosphere.[3]

The storage class code is 11 for combustible solids.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2]

Skin Contact: Wash off with soap and plenty of water.[2] If skin irritation occurs, get medical

advice/attention.[3]

Eye Contact: Flush eyes with water as a precaution.[2] Remove contact lenses if present

and easy to do.[3] If eye irritation persists, get medical advice/attention.[3]

Ingestion: Never give anything by mouth to an unconscious person.[2] Rinse mouth with

water.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3]

Special Hazards: Combustion may produce carbon oxides and hydrogen bromide gas.[2]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Accidental Release Measures:

Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[2] Ensure

adequate ventilation.

Environmental Precautions: Do not let the product enter drains.
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Containment and Cleaning: Sweep up and shovel the material.[2] Place in a suitable, closed

container for disposal.[2]

Experimental Workflow: Handling a Spill
The following diagram outlines a logical workflow for safely managing a 12-Bromo-1-
dodecanol spill in a laboratory setting.
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Initial Assessment

Preparation

Containment & Cleanup

Disposal & Reporting

Spill Occurs

Assess Spill Size and Risk

Evacuate Immediate Area (if necessary)

Don Appropriate PPE

Gather Spill Kit Materials

Contain Spill with Absorbent Material

Carefully Collect Spilled Material

Decontaminate Spill Area

Package Waste in a Labeled, Sealed Container

Dispose of Waste According to Institutional Protocols

Report Incident to Lab Supervisor

Click to download full resolution via product page

Caption: Workflow for handling a 12-Bromo-1-dodecanol spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1266633?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

